Cas no 2166899-75-6 (4-({bicyclo2.2.1heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid)
4-({bicyclo2.2.1heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({bicyclo2.2.1heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid
- 4-({bicyclo[2.2.1]heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid
- 2166899-75-6
- EN300-1457644
-
- Inchi: 1S/C13H21NO2/c15-13(16)12-7-14-6-11(12)5-10-4-8-1-2-9(10)3-8/h8-12,14H,1-7H2,(H,15,16)
- InChI Key: VQOUTAYSYXOFFK-UHFFFAOYSA-N
- SMILES: OC(C1CNCC1CC1CC2CCC1C2)=O
Computed Properties
- Exact Mass: 223.157228913g/mol
- Monoisotopic Mass: 223.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 49.3Ų
4-({bicyclo2.2.1heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1457644-1.0g |
4-({bicyclo[2.2.1]heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid |
2166899-75-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1457644-50mg |
4-({bicyclo[2.2.1]heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid |
2166899-75-6 | 50mg |
$1549.0 | 2023-09-29 | ||
| Enamine | EN300-1457644-100mg |
4-({bicyclo[2.2.1]heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid |
2166899-75-6 | 100mg |
$1623.0 | 2023-09-29 | ||
| Enamine | EN300-1457644-250mg |
4-({bicyclo[2.2.1]heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid |
2166899-75-6 | 250mg |
$1696.0 | 2023-09-29 | ||
| Enamine | EN300-1457644-500mg |
4-({bicyclo[2.2.1]heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid |
2166899-75-6 | 500mg |
$1770.0 | 2023-09-29 | ||
| Enamine | EN300-1457644-1000mg |
4-({bicyclo[2.2.1]heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid |
2166899-75-6 | 1000mg |
$1844.0 | 2023-09-29 | ||
| Enamine | EN300-1457644-2500mg |
4-({bicyclo[2.2.1]heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid |
2166899-75-6 | 2500mg |
$3611.0 | 2023-09-29 | ||
| Enamine | EN300-1457644-5000mg |
4-({bicyclo[2.2.1]heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid |
2166899-75-6 | 5000mg |
$5345.0 | 2023-09-29 | ||
| Enamine | EN300-1457644-10000mg |
4-({bicyclo[2.2.1]heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid |
2166899-75-6 | 10000mg |
$7927.0 | 2023-09-29 |
4-({bicyclo2.2.1heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 4-({bicyclo2.2.1heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid
Introduction to 4-({bicyclo2.2.1heptan-2-yl}methyl)pyrrolidine-3-carboxylic Acid (CAS No. 2166899-75-6)
4-({bicyclo2.2.1heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid, identified by its CAS number 2166899-75-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex bicyclic structure fused with a pyrrolidine moiety, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural framework of this compound suggests a diverse range of chemical and biological properties, making it a valuable scaffold for further exploration.
The core structure of 4-({bicyclo2.2.1heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid consists of a bicyclo[2.2.1]heptane ring system substituted with a methyl group at the 2-position, which is further connected to a pyrrolidine ring at the 4-position. This arrangement introduces a high degree of steric complexity, which can influence both the reactivity and the biological activity of the molecule. The presence of the pyrrolidine ring is particularly noteworthy, as this heterocyclic motif is frequently encountered in biologically active compounds, including numerous approved drugs.
In recent years, there has been growing interest in the development of molecules that incorporate bicyclic structures, as these motifs often exhibit enhanced metabolic stability and improved pharmacokinetic profiles compared to their acyclic counterparts. The bicyclo[2.2.1]heptane scaffold, in particular, has been explored in various drug candidates due to its ability to mimic natural product structures and its potential for binding to biological targets with high affinity and selectivity.
The carboxylic acid functionality at the 3-position of the pyrrolidine ring in 4-({bicyclo2.2.1heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored properties. This versatility makes the compound a promising starting point for medicinal chemistry campaigns aimed at identifying novel therapeutic entities.
One of the most compelling aspects of this compound is its potential as a building block for drug discovery programs targeting neurological disorders. The pyrrolidine ring is a common structural feature in many drugs used to treat conditions such as Parkinson's disease and epilepsy, suggesting that derivatives of 4-({bicyclo2.2.1heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid may exhibit similar pharmacological effects.
Recent studies have demonstrated that molecules containing the bicyclo[2.2.1]heptane scaffold can interact with a variety of biological targets, including enzymes and receptors involved in neurotransmitter signaling pathways. For instance, research has shown that certain derivatives of this class can modulate the activity of acetylcholinesterase, an enzyme critical for cognitive function and whose inhibition is exploited by drugs used to treat Alzheimer's disease.
The synthesis of 4-({bicyclo2.2.1heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining the integrity of its complex structural features. Key synthetic strategies include ring-closing metathesis to form the bicyclic system, followed by functional group interconversions to introduce the pyrrolidine moiety and the carboxylic acid group.
The pharmacological evaluation of this compound has begun to reveal its potential as a lead molecule for drug development. Initial in vitro studies have shown that it exhibits moderate binding affinity to certain neurotransmitter receptors, suggesting that it may have therapeutic relevance in areas such as central nervous system disorders.
Furthermore, computational modeling studies have been employed to explore the binding interactions between 4-({bicyclo2.2.1heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid and its target proteins. These studies have provided valuable insights into how the compound's structure can be optimized to enhance its binding affinity and selectivity.
The development of novel synthetic methodologies for constructing complex heterocyclic systems remains an active area of research, and 4-({bicyclo2.2.1heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid serves as an excellent example of how advances in synthetic chemistry can facilitate the discovery of new drug candidates.
In conclusion, 4-{(bicyclo[2.2.1]heptan–5–yl)methyl}pyrrolidin–3–carboxylic acid (CAS No.2166899–75–6) represents a promising scaffold for pharmaceutical research with significant potential in addressing neurological disorders and other therapeutic areas.
Its unique structural features combined with its synthetic accessibility make it an attractive candidate for further exploration in drug discovery programs.
Continued investigation into this compound is expected to yield valuable insights into its biological activity and mechanisms of action,
paving the way for new therapeutic interventions based on its chemical framework.
The integration
of computational methods
and innovative synthetic strategies will be crucial
in maximizing
the therapeutic potential
of this
compounds.
2166899-75-6 (4-({bicyclo2.2.1heptan-2-yl}methyl)pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)